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Compound of Interest

Compound Name: N-butyl-2-phenoxyacetamide
CAS No.: 19039-73-7
Cat. No.: B8770898
Get Quote
. J

Executive Summary & Operational Directive

Immediate Action Required: Treat N-butyl-2-phenoxyacetamide as a Hazardous Organic
Waste. Do not dispose of via municipal sinks, evaporation, or general trash.[1]

While specific RCRA (Resource Conservation and Recovery Act) listing data for this specific
alkyl-derivative is limited, its structural homology to 2-phenoxyacetamide (CAS 621-88-5)
mandates that it be handled as a Class 6.1 (Toxic) or Irritant material.[1]

Core Disposal Logic:

¢ Waste Stream: Non-Halogenated Organic Waste (unless dissolved in halogenated solvents).

[1]
+ Destruction Method: High-temperature incineration via licensed contractor.[1]

¢ Critical Prohibition: Strictly prohibited from release into aquatic environments due to the
stability of the phenoxy-ether linkage.
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Chemical Hazard Profile (Structure-Activity
Analysis)

Expert Insight: As specific toxicological data is often sparse for N-butyl derivatives of
phenoxyacetamide, we apply the Precautionary Principle.[1] We derive the hazard profile from
the parent pharmacophore (Phenoxyacetamide) and the lipophilic N-butyl chain.[1]

Parameter Characteristic Operational Implication

Stable under normal
Chemical Class Amide / Ether conditions; incompatible with

strong oxidizers.[1]

Dust generation is a primary
Physical State Solid (typically) inhalation risk during

weighing/transfer.[1]

The butyl chain increases
lipophilicity, potentially
Toxicity (Inferred) Acute Tox. 4 (Oral/Dermal) enhancing dermal absorption

compared to the parent amide.

[1]

May release toxic nitrogen

oxides (NOx) and carbon

Reactivity Low )
oxides (COx) upon thermal
decomposition.[1]
Phenoxy ethers are resistant
Aquatic Fate High Persistence to hydrolysis; assume high

aquatic toxicity.[1]

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation

Objective: Prevent cross-contamination and exothermic reactions in waste drums.

o |solate the Material:
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o If Solid: Collect in a dedicated wide-mouth jar.
o If Solution: Determine the solvent.

= Non-Halogenated Solvent (e.g., MeOH, DMSO):[1] Segregate into "Organic Waste —
Non-Halogenated."[1]

» Halogenated Solvent (e.g., DCM, Chloroform): Segregate into "Organic Waste —
Halogenated."[1]

e Check pH: Ensure waste stream is neutral (pH 5-9). If the synthesis involved strong
acids/bases, neutralize before adding to the organic solvent drum to prevent drum
pressurization.

Phase 2: Packaging & Labeling

Standard: UN-rated HDPE (High-Density Polyethylene) or Glass containers.[1]
o Step 1: Transfer waste into a clean container. Leave 10% headspace for expansion.[1]

o Step 2: Cap tightly.[1][2][3] Parafilm is not a secondary seal; use a screw cap with a
chemically resistant liner (PTFE/Teflon).[1]

o Step 3: Apply the Hazardous Waste Label.

o Constituents: Write "N-butyl-2-phenoxyacetamide” (Do not use abbreviations like
"NBPA").

o Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Phase 3: Storage & Handoff[1][3]

e Store in a Satellite Accumulation Area (SAA) within the lab.[1]
o Keep secondary containment (spill tray) dry.[1]

o Time Limit: Move to Central Accumulation Area within 3 days of filling the container (or per
local institutional policy).
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Decision Logic & Workflow (Visualization)

The following diagram outlines the decision matrix for disposing of N-butyl-2-
phenoxyacetamide based on its physical state and solvent matrix.

Waste: N-butyl-2-phenoxyacetamide

(Determine Physical State)

Pure Substance\Dissolved

(Solid / Powder) (Solution / Liquid)
Gdentify Solvent)
y

Solid Waste Container
(Trace Contaminated Debris)

Non-Halogenated Halogenated
(DMSO, MeOH, Acetone) (DCM, Chloroform)

No Halogens Contains Halogens

Label: 'Toxic & Irritant’

List Constituents

EHS Pickup / Incineration
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Figure 1: Decision matrix for segregating N-butyl-2-phenoxyacetamide waste streams to
ensure compatibility with incineration protocols.

Emergency Procedures (Spill Management)

Scenario: Accidental release of >5g solid or >100mL solution.[1]

o Evacuate & Ventilate: Clear the immediate area.[1][4] If powder is airborne, allow 15 minutes
for settling.[1]

o PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles.[1] If dust is visible,
use an N95 or P100 respirator.[1]

e Containment:

o Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a disposal
bag.[1]

o Liquid: Surround with absorbent boom/pads.[1] Do not use sawdust (combustible risk).[1]
Use vermiculite or clay-based absorbent.[1]

o Decontamination: Scrub the surface with a soap/water solution.[1] Collect all cleanup
materials as hazardous waste (follow the protocol in Section 3).

References & Regulatory Grounding[1][4][5]

¢ PubChem.Compound Summary: N-butyl-2-phenoxyacetamide. National Library of
Medicine.[1] Available at: [Link][1]

e U.S. Environmental Protection Agency (EPA).Hazardous Waste Generators: Categories and
Requirements. RCRA Regulations.[1][5] Available at: [Link][1]

« National Research Council.Prudent Practices in the Laboratory: Handling and Management
of Chemical Hazards. Washington, DC: The National Academies Press.[1] Available at: [Link]

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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butyl-2-phenoxyacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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